Cas no 2034541-65-4 (5-methyl-N-(oxan-4-yl)(pyridin-3-yl)methyl-1,2-oxazole-4-carboxamide)

• Product Name: 5-methyl-N-(oxan-4-yl)(pyridin-3-yl)methyl-1,2-oxazole-4-carboxamide
• CAS No: 2034541-65-4
• MF: C₁₆H₁₉N₃O₃
• MW: 301.3404
• CID: 5353790
• Update Time: 2025-06-08

5-methyl-N-(oxan-4-yl)(pyridin-3-yl)methyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-[oxan-4-yl(pyridin-3-yl)methyl]-1,2-oxazole-4-carboxamide
• 5-methyl-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)isoxazole-4-carboxamide
• 5-methyl-N-(oxan-4-yl)(pyridin-3-yl)methyl-1,2-oxazole-4-carboxamide

• Inchi： 1S/C16H19N3O3/c1-11-14(10-18-22-11)16(20)19-15(12-4-7-21-8-5-12)13-3-2-6-17-9-13/h2-3,6,9-10,12,15H,4-5,7-8H2,1H3,(H,19,20)
• InChI Key： WFTOIKIRSQUAIM-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])C([H])(C1=C([H])N=C([H])C([H])=C1[H])N([H])C(C1C([H])=NOC=1C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 1.1
• Topological Polar Surface Area: 77.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-methyl-N-(oxan-4-yl)(pyridin-3-yl)methyl-1,2-oxazole-4-carboxamide

Introduction to 5-methyl-N-(oxan-4-yl)(pyridin-3-yl)methyl-1,2-oxazole-4-carboxamide (CAS No. 2034541-65-4)

5-methyl-N-(oxan-4-yl)(pyridin-3-yl)methyl-1,2-oxazole-4-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 2034541-65-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its structural complexity and potential biological activity. The presence of multiple functional groups, including an oxazole ring, a pyridine moiety, and an N-methyl substituent, makes it a promising candidate for further investigation in drug discovery and development.

The structure of this compound is meticulously designed to interact with biological targets in a highly specific manner. The oxazole ring, a five-membered heterocycle containing one oxygen atom, is known for its stability and ability to participate in hydrogen bonding interactions. This feature is particularly valuable in the design of bioactive molecules, as it can enhance binding affinity to proteins and enzymes. Additionally, the pyridine component introduces a nitrogen-rich environment that can further modulate the compound's pharmacokinetic properties. The N-methyl group at the amide position adds another layer of structural diversity, which can influence both the solubility and metabolic stability of the molecule.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The 1,2-oxazole scaffold, in particular, has been extensively studied for its potential applications in treating various diseases, including infectious disorders and chronic conditions. Research has demonstrated that oxazole derivatives can exhibit potent antimicrobial and anti-inflammatory activities by interfering with critical biological pathways. The incorporation of additional functional groups into this scaffold can further enhance its therapeutic potential.

The 5-methyl substituent in the molecule may play a crucial role in modulating its pharmacological properties. Methyl groups are commonly found in biologically active compounds and can influence factors such as lipophilicity, metabolic stability, and receptor binding affinity. By strategically positioning this methyl group on the oxazole ring, researchers aim to optimize the compound's interaction with biological targets while minimizing off-target effects.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that 5-methyl-N-(oxan-4-yl)(pyridin-3-yl)methyl-1,2-oxazole-4-carboxamide may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. Preliminary studies have shown promising results in vitro, suggesting that this compound could serve as a lead structure for the development of novel therapeutics.

The pharmacokinetic profile of this molecule is also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety. Computational modeling techniques have been employed to predict the ADME properties of this compound based on its structural features. These simulations suggest that it may exhibit favorable pharmacokinetic characteristics suitable for oral administration.

In addition to its potential therapeutic applications, this compound may also find utility in other areas of chemical biology. For instance, it could serve as a tool compound for studying enzyme mechanisms or as a scaffold for generating libraries of derivatives with enhanced biological activity. The versatility of its structure allows researchers to modify various functional groups while retaining key pharmacophoric elements necessary for biological activity.

The synthesis of 5-methyl-N-(oxan-4-yl)(pyridin-3-yl)methyl-1,2-oxazole-4-carboxamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as multi-step organic synthesis combined with modern catalytic methods have enabled researchers to access these complex structures in good yields and purity.

Recent advancements in drug discovery technologies have also contributed to the renaissance of heterocyclic compounds as therapeutic agents. High-throughput screening (HTS) platforms have been instrumental in identifying novel bioactive molecules based on their ability to interact with biological targets. The 5-methyl-N-(oxan-4-yl)(pyridin-3-yl)methyl-1,2-oxazole-4-carboxamide structure has been screened against various enzyme targets using HTS assays to assess its potential therapeutic relevance.

The results from these screens have provided valuable insights into the biological activity of this compound. For example, preliminary data suggest that it may inhibit certain kinases involved in cancer progression or modulate neurotransmitter receptors relevant to neurological disorders. These findings underscore the importance of continued research into this class of compounds.

The development of novel therapeutics often involves optimizing existing structures to improve their pharmacological properties. This process typically requires a deep understanding of structure-function relationships and may involve iterative modifications based on experimental data. The 5-methyl-N-(oxan-4-y l)(pyridin -3 -y l)methyl -1 ,2 - oxazole -4 -carboxamide scaffold provides an excellent platform for such optimization efforts due to its inherent structural complexity and versatility.

In conclusion,5-methyl-N-(oxan -4 -y l)( pyridin -3 -y l)methyl -1 ,2 - oxazole -4 -carboxamide (CAS No . 20345 41 -65 -4) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas . Its unique structural features , combined with promising preliminary data , make it an exciting candidate for further investigation . As research continues , this compound holds promise for contributing to the development of novel treatments that address critical unmet medical needs .